Cas no 934-10-1 ((but-3-en-2-yl)benzene)

• Product Name: (but-3-en-2-yl)benzene
• CAS No: 934-10-1
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 882880
• PubChem ID: 275617
• Update Time: 2025-06-09

(but-3-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• but-3-en-2-ylbenzene
• (but-3-en-2-yl)benzene
• NSC122566
• 3-phenyl-1-butene
• 934-10-1
• (1-methyl-2-propenyl)benzene
• DTXSID80298327
• CHPXLAPHLQIKCA-UHFFFAOYSA-
• InChI=1/C10H12/c1-3-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3
• 1-Methyl-2-propenyl)-benzene
• EN300-1862036
• 3-Phenylbut-1-ene
• NSC-122566

• Inchi： 1S/C10H12/c1-3-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3
• InChI Key： CHPXLAPHLQIKCA-UHFFFAOYSA-N
• SMILES： C(C=C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 132.093900383g/mol
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (but-3-en-2-yl)benzene

Chemical Profile of (but-3-en-2-yl)benzene (CAS No. 934-10-1)

(but-3-en-2-yl)benzene, identified by the Chemical Abstracts Service registry number CAS No. 934-10-1, is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This aromatic hydrocarbon, also known as 4-vinylbenzene, exhibits a unique structural configuration that makes it a valuable intermediate in various synthetic applications. The compound features a benzene ring substituted with a but-3-en-2-yl group, which imparts distinct reactivity and functionalization possibilities.

The molecular structure of (but-3-en-2-yl)benzene consists of a phenyl ring connected to a vinyl group, which is characterized by a double bond between the second and third carbon atoms of the butene chain. This structural motif allows for diverse chemical transformations, including addition reactions, polymerization, and coupling reactions, making it a versatile building block in organic synthesis. The compound's ability to undergo electrophilic aromatic substitution reactions further enhances its utility in pharmaceutical and agrochemical applications.

In recent years, research on (but-3-en-2-yl)benzene has been particularly focused on its role as a precursor in the synthesis of more complex molecules. For instance, studies have demonstrated its effectiveness in the preparation of functionalized benzenes and butenes, which are critical intermediates in the development of novel drugs and materials. The compound's reactivity with various catalysts has been explored, revealing pathways for the efficient production of high-value chemicals.

One notable application of (but-3-en-2-yl)benzene is in the field of polymer chemistry. Researchers have investigated its incorporation into polymeric materials to enhance thermal stability and mechanical properties. The vinyl group in its structure facilitates cross-linking reactions, enabling the formation of durable and flexible polymers. These findings have opened up new avenues for developing advanced materials with tailored properties for industrial use.

Additionally, (but-3-en-2-yl)benzene has been studied for its potential in pharmaceutical applications. Its aromatic core and reactive side chain make it a suitable candidate for drug discovery efforts. Specifically, derivatives of this compound have been examined for their biological activity, including anti-inflammatory and antimicrobial properties. Preliminary studies suggest that certain modifications to the butene chain can enhance binding affinity to biological targets, paving the way for new therapeutic agents.

The synthesis of (but-3-en-2-yl)benzene can be achieved through several methods, each offering distinct advantages depending on the desired scale and purity requirements. Common approaches include Friedel-Crafts alkylation of benzene with butadiene derivatives and catalytic hydrogenation of dienes. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving overall yields.

In conclusion, (but-3-en-2-yl)benzene (CAS No. 934-10-1) is a multifaceted compound with broad utility in chemical synthesis and material science. Its unique structural features enable diverse functionalizations and transformations, making it indispensable in pharmaceutical research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its significance in advancing chemical innovation is expected to grow further.